Cas no 151121-39-0 (9-((6-Hydroperoxy-3,7-dimethylocta-2,7-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one)

• Product name: 9-((6-Hydroperoxy-3,7-dimethylocta-2,7-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
• CAS No: 151121-39-0
• MF: C₂₁H₂₂O₆
• MW: 370.395786762238
• CID: 836725
• PubChem ID: 15345823

9-((6-Hydroperoxy-3,7-dimethylocta-2,7-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one Chemical and Physical Properties

Names and Identifiers

• 9-((6-Hydroperoxy-3,7-dimethylocta-2,7-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
• 8-(6-Hydroperoxy-3,7-diMethyl-2,7-octadienyloxy)psoralen
• 9-{[(2E)-6-Hydroperoxy-3,7-dimethyl-2,7-octadien-1-yl]oxy}-7H-fur o[3,2-g]chromen-7-one
• (E)-8-(6-Hydroperoxy-3,7-dimethylocta-2,7-dienyloxy)psoralen
• [ "" ]
• 8-(6-Hydroperoxy-3,7- diMethylocta-2,7-dienyloxy)psoralen
• FS-10406
• 9-[(2E)-6-hydroperoxy-3,7-dimethylocta-2,7-dienoxy]furo[3,2-g]chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-[[(2E)-6-hydroperoxy-3,7-dimethyl-2,7-octadien-1-yl]oxy]-
• AKOS022184607
• 151121-39-0

• Inchi： InChI=1S/C21H22O6/c1-13(2)17(27-23)6-4-14(3)8-10-25-21-19-16(9-11-24-19)12-15-5-7-18(22)26-20(15)21/h5,7-9,11-12,17,23H,1,4,6,10H2,2-3H3/b14-8+
• InChI Key： ILYZUSHBLPOZIC-RIYZIHGNSA-N
• SMILES： CC(=C)C(CC/C(=C/COc1c2c(ccc(=O)o2)cc3c1occ3)/C)OO

Computed Properties

• Exact Mass: 370.14200
• Monoisotopic Mass: 370.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.425
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 578.2±50.0 °C at 760 mmHg
• Flash Point: 303.5±30.1 °C
• PSA: 82.04000
• LogP: 5.07880
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

9-((6-Hydroperoxy-3,7-dimethylocta-2,7-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins